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Compound of Interest

Compound Name: 1-Allylpiperazine

Cat. No.: B086097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1-
Allylpiperazine (CAS: 13961-36-9), a versatile intermediate compound used in the synthesis

of pharmaceuticals and agrochemicals.[1] The document details its boiling point and density,

outlines standardized experimental protocols for their determination, and presents a logical

workflow for physical property characterization.

Core Physical Properties of 1-Allylpiperazine
The boiling point and density are fundamental physical constants critical for the handling,

purification, and application of 1-Allylpiperazine in a laboratory or industrial setting. These

properties are summarized below.
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Physical Property Value Source

Boiling Point 186 °C Chem-Impex[1]

181-182 °C ChemicalBook[2]

181.0 to 182.0 °C Thermo Scientific Chemicals[3]

Density 0.92 g/mL Chem-Impex[1]

0.902 g/mL (lit.) ChemicalBook[2]

1.0000 g/mL Thermo Scientific Chemicals[3]

Molecular Formula C₇H₁₄N₂ PubChem[4]

Molecular Weight 126.20 g/mol PubChem[4]

Experimental Protocols
Accurate determination of physical properties is paramount for substance identification and

quality control. The following sections detail established methodologies for measuring the

boiling point and density of liquid compounds like 1-Allylpiperazine.

Protocol 1: Determination of Boiling Point
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure, leading to the transition from liquid to gas.[5] Distillation and micro-reflux methods are

commonly employed for this measurement.[6][7]

Methodology: Micro-Boiling Point Determination (Thiele Tube Method)

This method is advantageous as it requires a minimal amount of the sample (less than 0.5 mL).

[8]

Sample Preparation: Fill a small test tube or melting point capillary tube (sealed at one end)

to about half-full with 1-Allylpiperazine.

Capillary Inversion: Place a smaller, shorter capillary tube, open at both ends, into the

sample tube in an inverted position (open end down).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemimpex.com/products/43354
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2363828.htm
https://www.fishersci.com/shop/products/1-allylpiperazine-99-thermo-scientific/AC384730010
https://www.chemimpex.com/products/43354
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2363828.htm
https://www.fishersci.com/shop/products/1-allylpiperazine-99-thermo-scientific/AC384730010
https://pubchem.ncbi.nlm.nih.gov/compound/1-Allylpiperazine
https://pubchem.ncbi.nlm.nih.gov/compound/1-Allylpiperazine
https://www.benchchem.com/product/b086097?utm_src=pdf-body
https://phillysim.org/newmanual/exp5.pdf
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b086097?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus Assembly: Attach the sample tube to a thermometer using a small rubber band,

ensuring the sample is level with the thermometer's bulb.

Heating: Insert the entire assembly into a Thiele tube containing high-boiling mineral oil,

ensuring the sample is immersed in the oil.[8]

Observation: Gently heat the side arm of the Thiele tube with a micro-burner. As the

temperature rises, air trapped in the inverted capillary will be expelled.[7] A continuous and

rapid stream of bubbles will emerge from the capillary tube as the boiling point is approached

and slightly exceeded.[8]

Measurement: Remove the heat source and allow the apparatus to cool slowly. The boiling

point is the temperature at which the stream of bubbles ceases and the liquid is drawn back

into the inverted capillary tube.[7][8] Record this temperature. It is crucial to also record the

atmospheric pressure, as boiling point is pressure-dependent.[7]

Protocol 2: Determination of Density
Density is an intrinsic property defined as the mass of a substance per unit of volume (ρ =

m/V).[9] It is typically measured in grams per milliliter (g/mL) or grams per cubic centimeter

(g/cm³).

Methodology: Mass-Volume Measurement using a Graduated Cylinder

This is a straightforward method for determining the density of a liquid.[10]

Mass of Empty Cylinder: Place a clean, dry 10 mL or 25 mL graduated cylinder on a

calibrated electronic balance and tare the balance to zero, or record the mass of the empty

cylinder (m₁).[9]

Volume Measurement: Carefully pour a specific volume of 1-Allylpiperazine (e.g., 10.0 mL)

into the graduated cylinder. Read the volume at the bottom of the meniscus with your eye

level to the liquid's surface to avoid parallax error.[9][10]

Mass of Filled Cylinder: Place the graduated cylinder containing the liquid back on the

balance and record the total mass (m₂).
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Calculation:

Calculate the mass of the liquid: m_liquid = m₂ - m₁.

Calculate the density using the formula: ρ = m_liquid / V_liquid.[9]

Precision: For improved accuracy, the measurement should be repeated multiple times, and

the average density should be calculated.[9][10] Ensure the temperature of the liquid is

recorded, as density is temperature-dependent.

Logical Workflow Visualization
The following diagram illustrates a standardized workflow for the characterization and

verification of a chemical substance's physical properties.
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Phase 1: Initial Characterization

Phase 2: Experimental Determination

Phase 3: Data Analysis & Verification
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(e.g., 1-Allylpiperazine)

Literature Search
(Find reported properties)

Select Experimental Protocols

Determine Boiling Point
(e.g., Thiele Tube)

Determine Density
(e.g., Mass/Volume)

Record Experimental Data
(Temperature, Pressure)

Compare Experimental Data
with Literature Values

Assess Purity &
Identify Discrepancies

Final Report & Documentation

Click to download full resolution via product page

Caption: Workflow for Physical Property Determination and Verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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